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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl triacontanoate is a long-chain fatty acid ester, specifically the ethyl ester of triacontanoic

acid. It is a waxy solid at room temperature and is found in various plant waxes.[1] Due to its

hydrophobic nature and biocompatibility, Ethyl triacontanoate is a molecule of interest in

various fields, including agriculture as a plant growth stimulant and in pharmaceuticals for the

development of novel drug delivery systems.[2] This technical guide provides a comprehensive

overview of its physicochemical properties, methodologies for their determination, and a

plausible mechanism of action in a biological context.

Physicochemical Properties
The physicochemical properties of Ethyl triacontanoate are summarized in the tables below.

These values are a compilation of experimental and computed data from various scientific

sources.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₃₂H₆₄O₂ [3][4]

Molecular Weight 480.85 g/mol [2][3][4]

Appearance Waxy solid [1]

Melting Point 67-69 °C [2][4][5]

Boiling Point 448.5 °C at 760 mmHg [4][5]

Density 0.858 g/cm³ [5]

Flash Point 204.3 °C [5]

Refractive Index 1.455 [5]

Table 2: Solubility and Partitioning Properties
Property Value Source

LogP (Octanol-Water Partition

Coefficient)
11.49 (calculated)

Water Solubility Predicted to be very low

Solubility in Organic Solvents
Soluble in nonpolar organic

solvents

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Ethyl triacontanoate are not readily available in the public domain. However, based on

standard laboratory practices for long-chain esters and waxy substances, the following

methodologies are generally applicable.

Melting Point Determination
The melting point of a waxy solid like Ethyl triacontanoate can be determined using the

capillary tube method.
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Methodology:

A small, finely powdered sample of Ethyl triacontanoate is packed into a thin-walled

capillary tube, sealed at one end.

The capillary tube is placed in a melting point apparatus, which contains a heated block or

an oil bath.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded. The range between these two temperatures is

reported as the melting point.

Boiling Point Determination
Due to its high boiling point, the boiling point of Ethyl triacontanoate is typically determined

under reduced pressure (vacuum distillation) and extrapolated to atmospheric pressure.

Methodology:

A sample of Ethyl triacontanoate is placed in a distillation flask connected to a vacuum

pump and a manometer.

The pressure inside the apparatus is reduced to a known value.

The sample is heated, and the temperature at which the liquid boils and its vapor condenses

is recorded.

This procedure is repeated at several different pressures.

The data is then used to construct a vapor pressure-temperature nomograph, which can be

extrapolated to determine the boiling point at atmospheric pressure (760 mmHg).

Solubility Determination
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The solubility of Ethyl triacontanoate in various solvents can be determined using the

equilibrium solubility method.

Methodology:

An excess amount of Ethyl triacontanoate is added to a known volume of the solvent in a

sealed container.

The mixture is agitated (e.g., by shaking or stirring) at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solid.

The concentration of Ethyl triacontanoate in the clear filtrate is determined using an

appropriate analytical technique, such as gas chromatography (GC) or high-performance

liquid chromatography (HPLC), after creating a calibration curve with known standards.

LogP (Octanol-Water Partition Coefficient)
Determination
For highly hydrophobic compounds like Ethyl triacontanoate, the shake-flask method is a

common, though challenging, technique. Reverse-phase high-performance liquid

chromatography (RP-HPLC) offers a faster, alternative method for estimating LogP.

Methodology (RP-HPLC):

A series of standard compounds with known LogP values are injected into an RP-HPLC

system.

The retention time of each standard is recorded.

A calibration curve is generated by plotting the logarithm of the retention factor (k') versus the

known LogP values.

Ethyl triacontanoate is then injected into the same HPLC system under identical conditions,

and its retention time is measured.
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The LogP of Ethyl triacontanoate is then calculated from its retention time using the

calibration curve.

Logical Relationships and Experimental Workflows
Plausible Mechanism of Action as a Plant Growth
Regulator
While the direct signaling pathway of Ethyl triacontanoate is not well-elucidated, it is closely

related to Triacontanol, a known plant growth regulator. It is plausible that Ethyl
triacontanoate is hydrolyzed in vivo to Triacontanol, which then exerts its biological effects.

The following diagram illustrates a potential logical pathway.
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Caption: Plausible metabolic activation and signaling pathway of Ethyl triacontanoate.

Experimental Workflow for the Analysis of Long-Chain
Fatty Acid Esters
The analysis of long-chain fatty acid esters like Ethyl triacontanoate from a biological matrix

typically involves several key steps, from extraction to final identification and quantification.
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Caption: General experimental workflow for analyzing long-chain fatty acid esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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